Cas no 944146-30-9 (1-(methoxymethyl)cyclopentanamine hydrochloride)

• Product Name: 1-(methoxymethyl)cyclopentanamine hydrochloride
• CAS No: 944146-30-9
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD09864357
• CID: 1016175
• PubChem ID: 46737076
• Update Time: 2025-08-04

1-(methoxymethyl)cyclopentanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)cyclopentanamine hydrochloride
• [1-(Methoxymethyl)cyclopentyl]amine hydrochloride
• 1-(Methoxymethyl)cyclopentan-1-amine--hydrogen chloride (1/1)
• 1-(methoxymethyl)cyclopentan-1-amine;hydrochloride
• DTXSID00673955
• CS-0144192
• 1-(methoxymethyl)cyclopentan-1-amine hydrochloride
• 1-(methoxymethyl) cyclopentanamine hydrochloride
• 944146-30-9
• SCHEMBL56175
• AMY38197
• AC-7882
• EN300-7367324
• FT-0679658
• AKOS015849309
• BS-38877
• 1-(methoxymethyl)cyclopentanamine HCl
• MFCD09864357
• G32747
• DA-00436

• MDL： MFCD09864357
• Inchi： 1S/C7H15NO.ClH/c1-9-6-7(8)4-2-3-5-7;/h2-6,8H2,1H3;1H
• InChI Key： ZWKWORCOCGGZHQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1(CCCC1)N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

1-(methoxymethyl)cyclopentanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(methoxymethyl)cyclopentanamine hydrochloride

1-(Methoxymethyl)cyclopentanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 944146-30-9, commonly referred to as 1-(methoxymethyl)cyclopentanamine hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclopentanamine, a cyclic amine with a five-membered ring structure, and is characterized by the presence of a methoxymethyl group attached to the cyclopentane ring. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for pharmaceutical applications due to its enhanced solubility and stability.

Recent studies have highlighted the potential of 1-(methoxymethyl)cyclopentanamine hydrochloride in various therapeutic areas, particularly in the development of novel drug candidates. Its unique chemical structure, which combines the rigidity of the cyclopentane ring with the flexibility of the methoxymethyl substituent, makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Researchers have employed advanced computational techniques, including molecular docking and dynamics simulations, to investigate how this compound interacts with key biological systems.

One of the most promising applications of 1-(methoxymethyl)cyclopentanamine hydrochloride lies in its potential as a lead compound for drug discovery. By modifying the substituents on the cyclopentane ring or altering the methoxymethyl group, chemists can generate a library of analogs with diverse pharmacological profiles. This approach has been instrumental in identifying compounds with enhanced bioavailability and selectivity for specific targets. For instance, recent research has demonstrated that certain derivatives exhibit potent inhibitory activity against kinases involved in cancer progression.

The synthesis of 1-(methoxymethyl)cyclopentanamine hydrochloride involves a multi-step process that typically begins with the preparation of cyclopentanamine. This is followed by alkylation or acylation reactions to introduce the methoxymethyl group. The final step involves protonation to form the hydrochloride salt, ensuring optimal physical properties for subsequent applications. The development of efficient and scalable synthetic routes has been a focus of recent studies, driven by the need to meet increasing demand for this compound in both academic and industrial settings.

In terms of pharmacokinetics, 1-(methoxymethyl)cyclopentanamine hydrochloride has shown favorable properties, including moderate absorption and distribution profiles. Preclinical studies have revealed that it exhibits low toxicity at therapeutic concentrations, making it a safer option compared to some other compounds in its class. Furthermore, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathogens or disease-causing agents.

Another area where 1-(methoxymethyl)cyclopentanamine hydrochloride has shown promise is in its role as a building block for more complex molecules. By leveraging its structural versatility, chemists can construct larger frameworks with intricate stereochemistry or functional groups tailored for specific applications. This approach has been particularly valuable in natural product synthesis and the creation of bioactive molecules with novel mechanisms of action.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into how 1-(methoxymethyl)cyclopentanamine hydrochloride interacts with biological systems at the molecular level. Advances in analytical techniques, such as cryo-EM and NMR spectroscopy, are expected to provide unprecedented details about its binding modes and dynamic behavior within cellular environments. These findings will undoubtedly inform future drug design efforts and pave the way for innovative therapeutic strategies.

In conclusion, 1-(methoxymethyl)cyclopentanamine hydrochloride (CAS No. 944146-30-9) stands out as a versatile and intriguing compound with vast potential across multiple disciplines. Its unique chemical properties, coupled with its promising pharmacological profile, position it as a valuable asset in both academic research and industrial drug development pipelines.